2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C14H20BrNO2/c1-9(2)7-16-13(17)8-18-12-5-10(3)14(15)11(4)6-12/h5-6,9H,7-8H2,1-4H3,(H,16,17)
• InChI Key: NUGKASIDSMFRBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)NCC(C)C
• Molecular Formula: C14H20BrNO2
• Molecular Weight: 314.22 g/mol

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy-sensing enzyme that plays a crucial role in regulating cellular metabolism and maintaining energy homeostasis. A-769662 has been widely studied for its potential therapeutic applications in various metabolic disorders, including obesity, diabetes, and cancer.

Mechanism of Action

2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide activates AMPK by binding to its regulatory subunit and promoting its phosphorylation. This leads to the activation of downstream signaling pathways that regulate cellular metabolism and energy homeostasis. AMPK activation by 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has been shown to increase glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, while decreasing lipogenesis and gluconeogenesis.
Biochemical and Physiological Effects:
2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been found to improve glucose uptake and insulin sensitivity in skeletal muscle cells, reduce body weight and improve lipid metabolism in obese mice, and inhibit the growth of cancer cells. In addition, 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has been shown to improve mitochondrial function and reduce oxidative stress in various cell types.

Advantages and Limitations for Lab Experiments

2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide is a potent and selective activator of AMPK, making it a valuable tool for studying the role of AMPK in cellular metabolism and energy homeostasis. However, 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has some limitations for lab experiments. It has been shown to have off-target effects on other enzymes and receptors, which could complicate the interpretation of experimental results. In addition, 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has poor solubility in aqueous solutions, which could limit its use in some experimental settings.

Future Directions

There are several future directions for research on 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide. One area of interest is the development of more potent and selective AMPK activators that can be used in clinical settings. Another area of interest is the identification of new therapeutic applications for 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide, such as in the treatment of neurodegenerative diseases or cardiovascular disorders. Further research is also needed to better understand the off-target effects of 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide and to develop strategies to minimize these effects.

Synthesis Methods

2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide can be synthesized using a multistep synthetic route. One of the most commonly used methods involves the reaction of 4-bromo-3,5-dimethylphenol with isobutylbromide to form 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide. The synthesis of 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide is a complex process that requires expertise in organic chemistry and careful attention to detail.

Scientific Research Applications

2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has been extensively studied for its potential therapeutic applications in various metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, which could be beneficial for the treatment of type 2 diabetes. 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has also been found to reduce body weight and improve lipid metabolism in obese mice, suggesting its potential as an anti-obesity agent. In addition, 2-(4-bromo-3,5-dimethylphenoxy)-N-isobutylacetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.